Cas no 25497-48-7 (1,2-Propanediamine,N-(2-aminomethylethyl)-)

• Product Name: 1,2-Propanediamine,N-(2-aminomethylethyl)-
• CAS No: 25497-48-7
• MF: C₆H₁₇N₃
• MW: 131.219280958176
• CID: 260324
• PubChem ID: 117253
• Update Time: 2025-04-19

1,2-Propanediamine,N-(2-aminomethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediamine,N-(2-aminomethylethyl)-
• N-(2-Aminomethylethyl)propane-1,2-diamine
• N~1~-(3-aminopropyl)propane-1,2-diamine
• N~2~-(1-aminopropan-2-yl)propane-1,2-diamine
• DTXSID00948392
• AKOS006364252
• 4538-10-7
• 25497-48-7
• SCHEMBL2020040
• 2,2'-Iminobis(1-propanamine)
• EINECS 247-044-9

• Inchi： 1S/C6H17N3/c1-5(3-7)9-6(2)4-8/h5-6,9H,3-4,7-8H2,1-2H3
• InChI Key： DHDJPXLJQOSTBD-UHFFFAOYSA-N
• SMILES： N(C(C)CN)C(C)CN

Computed Properties

• Exact Mass: 131.14241
• Monoisotopic Mass: 131.142248
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 57.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.1
• XLogP3: -1.2

Experimental Properties

• Density: 0.908
• Boiling Point: 205.9°Cat760mmHg
• Flash Point: 88.1°C
• Refractive Index: 1.473
• PSA: 64.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines